2-formyl-6-methoxyphenyl 4-fluorobenzoate

• IUPAC Name: (2-formyl-6-methoxyphenyl) 4-fluorobenzoate
• InChI: InChI=1S/C15H11FO4/c1-19-13-4-2-3-11(9-17)14(13)20-15(18)10-5-7-12(16)8-6-10/h2-9H,1H3
• InChI Key: OCXHOGXMLDWOHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC(=O)C2=CC=C(C=C2)F)C=O
• Molecular Formula: C15H11FO4
• Molecular Weight: 274.24 g/mol

Description

2-formyl-6-methoxyphenyl 4-fluorobenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of benzoic acid and has a molecular formula of C15H11FO4.

Mechanism of Action

The mechanism of action of 2-formyl-6-methoxyphenyl 4-fluorobenzoate varies depending on its application. In medicine, this compound has been shown to inhibit the activity of enzymes such as acetylcholinesterase and tyrosinase, which are involved in the progression of Alzheimer's disease and melanoma, respectively. In agriculture, it acts as an insecticide by disrupting the nervous system of insects. In materials science, it can be used as a building block for the synthesis of materials with unique properties such as fluorescence and conductivity.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-formyl-6-methoxyphenyl 4-fluorobenzoate also vary depending on its application. In medicine, this compound has been shown to reduce the activity of enzymes that are involved in the progression of Alzheimer's disease and melanoma, which can lead to the inhibition of tumor growth and the improvement of cognitive function. In agriculture, it acts as an insecticide by disrupting the nervous system of insects, leading to paralysis and death. In materials science, it can be used as a building block for the synthesis of materials with unique properties such as fluorescence and conductivity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-formyl-6-methoxyphenyl 4-fluorobenzoate in lab experiments include its high yield synthesis, its diverse applications in various fields, and its potential to be used as a building block for the synthesis of novel materials. However, the limitations of using this compound include its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

The future directions for the study of 2-formyl-6-methoxyphenyl 4-fluorobenzoate include further research into its potential applications in medicine, agriculture, and materials science. In medicine, this compound can be further studied for its potential to treat other diseases such as cancer and Parkinson's disease. In agriculture, it can be further studied for its potential to be used as a biopesticide that is safe for the environment. In materials science, it can be further studied for its potential to be used as a building block for the synthesis of materials with unique properties such as biodegradability and self-healing.

Synthesis Methods

The synthesis of 2-formyl-6-methoxyphenyl 4-fluorobenzoate involves the reaction of 2-formyl-6-methoxyphenol and 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in anhydrous conditions and is typically carried out under nitrogen gas. The product is obtained in high yields and can be purified by recrystallization.

Scientific Research Applications

2-formyl-6-methoxyphenyl 4-fluorobenzoate has been studied extensively for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In agriculture, it has been used as a pesticide due to its insecticidal properties. In materials science, it has been used as a building block for the synthesis of novel materials with unique properties.